N-(4-ethylphenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide

• IUPAC Name: N-(4-ethylphenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide
• InChI: InChI=1S/C22H21N3O3S2/c1-4-16-7-11-18(12-8-16)25(3)30(26,27)19-13-14-29-20(19)22-23-21(24-28-22)17-9-5-15(2)6-10-17/h5-14H,4H2,1-3H3
• InChI Key: VQYWDIPJOHUGPN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N(C)S(=O)(=O)C2=C(SC=C2)C3=NC(=NO3)C4=CC=C(C=C4)C
• Molecular Formula: C22H21N3O3S2
• Molecular Weight: 439.6 g/mol

Description

Sulfonamides are a group of compounds with extensive applications in medicinal and synthetic chemistry. They are a major building block for many therapeutic molecules and natural products. Thiophene-based analogs, which this compound seems to be a part of, have been of interest to a growing number of scientists as a potential class of biologically active compounds.

Synthesis Analysis

Thiophene derivatives are typically synthesized through condensation reactions, including the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg syntheses. The Gewald reaction, for example, is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

The molecular structure of similar compounds can be characterized by X-ray crystallographic analysis and spectroscopic methods (NMR, IR, mass spectrometry, and UV-vis). For example, the sulfonamide N-H NMR signal at 8.07–8.09 ppm and S-N stretching vibration at 931 cm−1 can indicate the formation of the target compound.

Chemical Reactions Analysis

Thiophene derivatives can undergo a variety of chemical reactions. For instance, an interesting approach to thiophenes passes through a trisulfur radical anion (S3˙‾) attack. The reaction of elemental sulfur with potassium hydroxide in toluene or other aprotic solvents generates S3˙‾ moiety.

Scientific Research Applications

Anti-Inflammatory Properties

• Thiophene derivatives have shown anti-inflammatory activity by inhibiting pro-inflammatory cytokines and enzymes. .

Antifungal Agents

• Thiophene-based compounds exhibit antifungal properties. .

Antioxidant Activity

• Some thiophene derivatives possess antioxidant properties, scavenging free radicals and protecting cells from oxidative damage. .

Anti-Cancer Potential

• Researchers have studied thiophene derivatives for their anti-cancer effects. .

Kinase Inhibitors

• Thiophene-containing molecules have been explored as kinase inhibitors. .

Estrogen Receptor Modulation

• Some thiophene-based compounds exhibit estrogen receptor modulating activity. .

. These applications highlight the versatility and therapeutic importance of thiophene derivatives in various fields of research.

. Keep in mind that this compound’s specific applications may vary based on ongoing research and discoveries. If you need more detailed information on any of these applications, feel free to ask! 😊

Mechanism of Action

While the specific mechanism of action for this compound is not available, sulfonamides generally work by inhibiting the growth of bacteria by preventing them from synthesizing folic acid, which is necessary for their growth.

Future Directions

The continuous search and design of new drug formulations based on sulfonamides and thiophene derivatives pave the way for future directions in this field.